Cas no 1096439-18-7 (Phenol-amido-C1-PEG3-N3)

• Product Name: Phenol-amido-C1-PEG3-N3
• CAS No: 1096439-18-7
• MF: C₁₄H₂₀N₄O₅
• MW: 324.332403182983
• CID: 5051767
• Update Time: 2025-07-25

Phenol-amido-C1-PEG3-N3 Chemical and Physical Properties

Names and Identifiers

• Phenol-amido-C1-PEG3-N3

• Inchi： 1S/C14H20N4O5/c15-18-16-5-6-21-7-8-22-9-10-23-11-14(20)17-12-1-3-13(19)4-2-12/h1-4,19H,5-11H2,(H,17,20)
• InChI Key： UIVPCIQDQHNCCO-UHFFFAOYSA-N
• SMILES： O(CCOCCN=[N+]=[N-])CCOCC(NC1C=CC(=CC=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 12
• Complexity: 368
• XLogP3: 1.2
• Topological Polar Surface Area: 91.4

Additional information on Phenol-amido-C1-PEG3-N3

Phenol-amido-C1-PEG3-N3: A Comprehensive Overview

The compound with CAS No. 1096439-18-7, known as Phenol-amido-C1-PEG3-N3, is a specialized chemical entity that has garnered significant attention in the fields of polymer chemistry and materials science. This compound is a derivative of phenol, incorporating an amide functional group and a polyethylene glycol (PEG) chain, which endows it with unique properties. The C1 designation refers to the carbon chain length, while PEG3 indicates the number of repeating ethylene glycol units in the polymer chain. The N3 suffix signifies the presence of a terminal azide group, which plays a crucial role in its reactivity and applications.

Phenol-amido-C1-PEG3-N3 is synthesized through a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. The integration of the phenol moiety provides aromatic stability and potential for further functionalization, while the PEG chain enhances solubility and biocompatibility. The azide group at the terminus enables click chemistry reactions, such as the Huisgen cycloaddition, making this compound highly versatile in constructing complex molecular architectures.

Recent advancements in polymer chemistry have highlighted the importance of multifunctional polymers like Phenol-amido-C1-PEG3-N3 in various applications. For instance, researchers have explored its use in drug delivery systems, where the PEG chain improves circulation time and reduces immunogenicity. The azide group allows for site-specific conjugation of therapeutic agents, enhancing targeting efficiency. Additionally, this compound has been employed in bioconjugation techniques, enabling the creation of stable protein-polymer hybrids for diagnostic and therapeutic purposes.

In materials science, Phenol-amido-C1-PEG3-N3 has been utilized as a building block for stimuli-responsive materials. Its unique combination of aromatic stability and hydrophilic PEG chains makes it ideal for designing polymers that respond to environmental changes such as temperature or pH. Recent studies have demonstrated its potential in developing smart hydrogels for controlled drug release applications.

The synthesis and characterization of Phenol-amido-C1-PEG3-N3 have been extensively studied using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and Fourier-transform infrared (FTIR) spectroscopy. These studies have provided insights into its molecular structure and reactivity, paving the way for its application in cutting-edge research areas.

In conclusion, Phenol-amido-C1-PEG3-N3 (CAS No. 1096439-18-7) is a versatile compound with immense potential in various scientific domains. Its unique chemical structure, combined with the functionality provided by the phenol, PEG, and azide groups, makes it an invaluable tool for researchers seeking to develop innovative materials and therapeutic agents.